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Compound of Interest

Compound Name: Hydroxymycotrienin B

Cat. No.: B15567838

For Researchers, Scientists, and Drug Development Professionals

Hydroxymycotrienin B is an ansamycin antibiotic with notable biological activity, particularly
against specific cancer cell lines. This document provides a comprehensive overview of its
structural elucidation and chemical properties, compiled from available scientific literature.

Introduction

Hydroxymycotrienin B was first isolated from the culture broths of Bacillus sp. BMJ958-62F4.
[1] It belongs to the ansamycin class of antibiotics, a group of compounds characterized by a
macrocyclic lactam structure.[1] Initial studies have highlighted its potential as a selective
anticancer agent.[1]

Chemical Properties and Structural Data

The chemical formula for Hydroxymycotrienin B is C36H48N209, with a corresponding
molecular weight of 652.774 g/mol .[2] The compound is registered under the CAS number
178550-62-4.[2]

Table 1: Physicochemical Properties of
Hydroxymycotrienin B
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Property Value Reference
Molecular Formula C36H48N209

Molecular Weight 652.774 g/mol

CAS Number 178550-62-4

Note: Detailed spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for
Hydroxymycotrienin B are not readily available in the public domain and would require
access to the full-text publication by Hosokawa et al., J Antibiot (Tokyo), 1996.

Biological Activity

Hydroxymycotrienin B has demonstrated selective inhibitory effects on the growth of human
cervical cancer cell lines that are positive for the human papillomavirus (HPV). The inhibitory
effect was observed to be more potent against HPV-positive lines compared to HPV-negative
cell lines. In addition to its anticancer potential, it has also been noted to possess antifungal

properties.
Activity Type Target Observed Effect Reference

N Stronger growth
) HPV-positive human o
Anticancer _ inhibition compared to
cervical cancer cells )
HPV-negative cells

. . Exhibits antifungal
Antifungal Not specified ]
properties

Note: Quantitative data on the biological activity, such as IC50 or MIC values, are not available
in the provided search results.

Experimental Protocols
Isolation and Purification
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The following is a generalized workflow for the isolation and purification of
Hydroxymycotrienin B based on standard methods for natural products.

Isolation and Purification Workflow

Fermentation of Bacillus sp. BMJ958-62F4

Centrifugation/Filtration

Extraction of Culture Broth

Solvent Partitioning

Chromatographic Separation

Purification of Hydroxymycotrienin B

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Hydroxymycotrienin B.

Structure Elucidation

The determination of the chemical structure of Hydroxymycotrienin B would have involved a
combination of spectroscopic techniques.
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Structure Elucidation Workflow

Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HMBC, etc.)

Infrared (IR) Spectroscopy

Mass Spectrometry (MS) UV-Vis Spectroscopy

Final Structure of
Hydroxymycotrienin B
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Click to download full resolution via product page

Caption: Spectroscopic methods for structure elucidation.

Signaling Pathways

Currently, there is no publicly available information detailing the specific signaling pathways
targeted by Hydroxymycotrienin B in its mechanism of action against cancer cells. Further
research is required to elucidate these molecular interactions.

Conclusion

Hydroxymycotrienin B is a promising ansamycin antibiotic with selective anticancer activity.
While its basic chemical properties and a high-level overview of its biological effects are known,
a deeper understanding requires access to more detailed experimental data. Future research
should focus on elucidating its mechanism of action and obtaining comprehensive
spectroscopic and quantitative biological data to fully assess its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hydroxymycotrienin B: A Technical Overview of its
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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